5-(2-chloro-6-fluorobenzyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methyl]-4-(3-methoxypropyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H15ClFN3OS/c1-19-7-3-6-18-12(16-17-13(18)20)8-9-10(14)4-2-5-11(9)15/h2,4-5H,3,6-8H2,1H3,(H,17,20)
• InChI Key: AQHJDAZRQNLNCS-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(=NNC1=S)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C13H15ClFN3OS
• Molecular Weight: 315.79 g/mol

Description

5-(2-chloro-6-fluorobenzyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied to understand its mechanism of action, biochemical, and physiological effects.

Mechanism of Action

The mechanism of action of 5-(2-chloro-6-fluorobenzyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol is not fully understood. However, it is believed to work by inhibiting the growth of fungi and bacteria by disrupting their cell walls. In addition, this compound has been shown to have an inhibitory effect on the growth of cancer cells.
Biochemical and Physiological Effects:
5-(2-chloro-6-fluorobenzyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound has an inhibitory effect on the growth of fungi and bacteria. In addition, this compound has been shown to have an inhibitory effect on the growth of cancer cells. However, further studies are needed to determine the exact biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(2-chloro-6-fluorobenzyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol in lab experiments is its potential as an antifungal and antibacterial agent. This compound has been shown to have a broad-spectrum activity against several fungal and bacterial strains. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the toxicity levels of this compound.

Future Directions

There are several future directions for the study of 5-(2-chloro-6-fluorobenzyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol. One of the future directions is to study the exact mechanism of action of this compound. In addition, further studies are needed to determine the exact biochemical and physiological effects of this compound. Furthermore, future studies should focus on the potential use of this compound in the treatment of neurological disorders such as Alzheimer's disease. Finally, further studies are needed to determine the toxicity levels of this compound and its potential use in clinical trials.
Conclusion:
In conclusion, 5-(2-chloro-6-fluorobenzyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been extensively studied to understand its mechanism of action, biochemical, and physiological effects. Future studies should focus on the potential use of this compound in the treatment of neurological disorders such as Alzheimer's disease and its potential use in clinical trials.

Scientific Research Applications

5-(2-chloro-6-fluorobenzyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields. In the field of medicine, this compound has been studied for its potential use as an antifungal and antibacterial agent. It has also been studied for its potential as an anticancer agent. In addition, this compound has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.